Cas no 1804434-36-3 (Methyl 3-hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804434-36-3
• MF: C₉H₈F₃NO₅
• MW: 267.15873336792
• CID: 4828723
• Update Time: 2025-08-05

Methyl 3-hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H8F3NO5/c1-16-4-3-13-5(8(15)17-2)6(14)7(4)18-9(10,11)12/h3,14H,1-2H3
• InChI Key： CSYAFLAQAQQZDJ-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(C(=O)OC)C=1O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 2.4
• Topological Polar Surface Area: 77.9

Additional information on Methyl 3-hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate

Recent Advances in the Study of Methyl 3-hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1804434-36-3)

The compound Methyl 3-hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1804434-36-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and hydroxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for Methyl 3-hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step process involving palladium-catalyzed cross-coupling reactions. The improved synthetic protocol not only enhances the scalability of production but also reduces the formation of by-products, which is critical for pharmaceutical applications.

Pharmacological investigations have revealed that this compound exhibits notable activity as a modulator of specific enzyme pathways. In vitro studies have shown that Methyl 3-hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate acts as a potent inhibitor of certain kinases involved in inflammatory and oncogenic signaling. These findings suggest its potential utility in developing novel anti-inflammatory and anti-cancer therapies. Further, its trifluoromethoxy group has been linked to enhanced metabolic stability, a desirable property for drug candidates.

Recent preclinical studies have explored the compound's pharmacokinetic profile and toxicity. Animal models have indicated favorable absorption and distribution characteristics, with minimal off-target effects at therapeutic doses. However, researchers have also noted the need for further optimization to improve its bioavailability and reduce potential hepatotoxicity, as highlighted in a 2023 report by the European Journal of Pharmaceutical Sciences.

In addition to its therapeutic potential, Methyl 3-hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate has been investigated for its role in chemical biology as a tool compound. Its ability to selectively bind to certain protein targets makes it valuable for probing biological pathways and validating drug targets. This dual utility underscores its importance in both basic and applied research.

Looking ahead, ongoing research aims to explore the compound's efficacy in combination therapies and its potential in addressing drug-resistant conditions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications. The compound's unique chemical structure and versatile biological activities position it as a promising candidate for future drug development.

In conclusion, Methyl 3-hydroxy-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1804434-36-3) represents a significant advancement in chemical biology and pharmaceutical research. Its optimized synthesis, diverse pharmacological properties, and potential therapeutic applications highlight its value as a subject of ongoing investigation. Future studies will likely focus on addressing current limitations and unlocking its full clinical potential.